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Compound of Interest

Compound Name: H-Val-Pro-Pro-OH TFA

Cat. No.: B10800741 Get Quote

Application Notes and Protocols: H-Val-Pro-Pro-
OH TFA
For Researchers, Scientists, and Drug Development Professionals

Introduction
H-Val-Pro-Pro-OH TFA is the trifluoroacetate salt of the tripeptide Valyl-Prolyl-Proline. Derived

from milk proteins, this peptide is recognized for its biological activity, primarily as an inhibitor of

the Angiotensin-Converting Enzyme (ACE).[1][2][3][4][5] Its role in the Renin-Angiotensin

System (RAS) makes it a valuable tool for research in hypertension and cardiovascular

diseases.[2][4] The TFA salt form is commonly utilized in research and pharmaceutical

development to enhance the peptide's solubility and stability.[2][4][6] This document provides

detailed protocols for the preparation and storage of H-Val-Pro-Pro-OH TFA stock solutions to

ensure consistent and reliable experimental outcomes.

Physicochemical Properties
A summary of the key physicochemical properties of H-Val-Pro-Pro-OH TFA is presented in

the table below.
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Property Value Reference

Synonyms

L-valyl-L-prolyl-L-proline

trifluoroacetic acid, Val-Pro-Pro

TFA

[1]

Molecular Formula C₁₅H₂₅N₃O₄ · C₂HF₃O₂ [7]

Molecular Weight 425.4 g/mol [7]

Appearance White to off-white solid/powder [1][7]

Purity ≥ 98% (HPLC) [7]

Solubility

Soluble in Water and PBS.[1]

[8] Solubility in H₂O is reported

as 125 mg/mL (293.84 mM)

and in PBS as 25 mg/mL

(58.77 mM).[8] Ultrasonic

treatment may be required to

achieve a clear solution.[8]

[1][8]

Signaling Pathway: Inhibition of Angiotensin-
Converting Enzyme
H-Val-Pro-Pro-OH exerts its primary biological effect by inhibiting the Angiotensin-Converting

Enzyme (ACE). ACE is a critical enzyme in the Renin-Angiotensin System (RAS), which plays

a central role in blood pressure regulation. The diagram below illustrates the role of H-Val-Pro-

Pro-OH within this pathway.
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Caption: Inhibition of ACE by H-Val-Pro-Pro-OH blocks the conversion of Angiotensin I to

Angiotensin II.

Experimental Protocol: Stock Solution Preparation
This protocol provides a detailed methodology for preparing a 10 mM stock solution of H-Val-
Pro-Pro-OH TFA.

4.1. Materials

H-Val-Pro-Pro-OH TFA powder

Sterile, nuclease-free water or Phosphate-Buffered Saline (PBS)

Sterile, conical-bottom polypropylene tubes (e.g., 1.5 mL or 2 mL)
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Calibrated analytical balance

Vortex mixer

Ultrasonic water bath (optional)

Pipettes and sterile filter tips

4.2. Procedure

Equilibration: Before opening, allow the vial of H-Val-Pro-Pro-OH TFA powder to equilibrate

to room temperature for at least 1 hour. This prevents condensation from forming on the

peptide.

Weighing: Carefully weigh the desired amount of the peptide powder in a sterile

microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out

4.254 mg of H-Val-Pro-Pro-OH TFA (Molecular Weight = 425.4 g/mol ).

Solvent Addition: Add the appropriate volume of sterile water or PBS to the tube containing

the peptide. To continue the example, add 1 mL of solvent. It is generally recommended to

add the solvent to the dry powder.

Dissolution: Tightly cap the tube and vortex thoroughly until the peptide is completely

dissolved.

Sonication (if necessary): If the solution is not clear, sonicate the tube in an ultrasonic water

bath for short intervals (e.g., 1-2 minutes) until the solution becomes clear.[8] Avoid

excessive heating of the sample.

Sterilization (optional): If required for your application, sterile-filter the stock solution through

a 0.22 µm syringe filter into a new sterile tube.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

polypropylene tubes. This minimizes freeze-thaw cycles. Store the aliquots as recommended

in the storage guidelines below.

Stock Solution Preparation and Storage Workflow
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The following diagram outlines the general workflow for preparing and storing H-Val-Pro-Pro-
OH TFA stock solutions.

Stock Solution Preparation and Storage Workflow
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Caption: A stepwise workflow for the preparation and storage of H-Val-Pro-Pro-OH TFA stock

solutions.

Storage and Stability
Proper storage is crucial to maintain the integrity and activity of H-Val-Pro-Pro-OH TFA.

Form
Storage
Temperature

Duration Reference

Lyophilized Powder -20°C Up to 2 years [1][4][9]

Stock Solution in

DMSO
4°C Up to 2 weeks [4][10]

Stock Solution in

DMSO
-80°C Up to 6 months [4][10]

Aliquoted Stock

Solution
-20°C Up to 1 month [4]

Note: It is strongly recommended to prepare and use solutions on the same day.[4] Avoid

repeated freeze-thaw cycles. For most in vitro assays, the presence of residual TFA from the

purification process is unlikely to cause interference.[6] However, for highly sensitive cellular or

biochemical studies, its presence should be noted.[6]

Applications in Research
H-Val-Pro-Pro-OH TFA is a versatile peptide with several applications in scientific research:

Drug Development: It serves as a building block in the synthesis of peptide-based drugs.[7]

[11]

Biotechnology: Used in the production of recombinant proteins.[11]

Protein Folding and Structure: Employed in studies to understand the mechanisms of protein

folding.[11]
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Cosmetic Formulations: Incorporated into cosmetic products to improve skin health.[7]

ACE Inhibition Studies: As a known ACE inhibitor with an IC₅₀ of 9 µM, it is used in studies

related to hypertension and cardiovascular function.[1][3][8]

Insulin Sensitivity Research: Studies have shown it can enhance insulin sensitivity and

prevent insulin resistance in pre-adipocytes.[3][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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